Cas no 106146-37-6 (1-Propanol, 3-[(6-nitro-1,3-benzodioxol-5-yl)amino]-)

• Product Name: 1-Propanol, 3-[(6-nitro-1,3-benzodioxol-5-yl)amino]-
• CAS No: 106146-37-6
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 1172837
• Update Time: 2024-07-25

1-Propanol, 3-[(6-nitro-1,3-benzodioxol-5-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[(6-nitro-1,3-benzodioxol-5-yl)amino]-

• Inchi： 1S/C10H12N2O5/c13-3-1-2-11-7-4-9-10(17-6-16-9)5-8(7)12(14)15/h4-5,11,13H,1-3,6H2
• InChI Key： CATCKSJIEDZQRN-UHFFFAOYSA-N
• SMILES： C(O)CCNC1=C([N+]([O-])=O)C=C2OCOC2=C1

Computed Properties

• Exact Mass: 240.07466

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• Boiling Point: 462.7±45.0 °C(Predicted)
• PSA: 93.86
• pka: 14.95±0.10(Predicted)